Cas no 1373423-53-0 (GSK-J4)

GSK-J4 structure

Product name:GSK-J4

CAS No:1373423-53-0

MF:C₂₄H₂₇N₅O₂

MW:417.50348

MDL:MFCD22683852

CID:1123821

PubChem ID:71729975

GSK-J4 Chemical and Physical Properties

Names and Identifiers

- GSK J4
- ethyl 3-[[2-pyridin-2-yl-6-(1,2,4,5-tetrahydro-3-benzazepin-3-yl)pyrimidin-4-yl]amino]propanoate
- GSK J4 HCl
- Ethyl 3-((6-(4,5-dihydro-1H-benzo[d]azepin-3(2H)-yl)-2-(pyridin-2-yl)pyrimidin-4-yl)amino)propanoate
- GSK-J4
- ETHYL 3-{[2-(PYRIDIN-2-YL)-6-(1,2,4,5-TETRAHYDRO-3-BENZAZEPIN-3-YL)PYRIMIDIN-4-YL]AMINO}PROPANOATE
- DA-63950
- EN300-126002
- AKOS024458241
- Ethyl-3-[[2-pyridin-2-yl-6-(1,2,4,5-tetrahydro-3-benzazepin-3-yl)pyrimidin-4-yl]amino]propanoate; GSK J4
- GSK-J4, >=98% (HPLC)
- DTXSID201025774
- CHEBI:95077
- GSK J4 hydrochloride
- SCHEMBL14931829
- BDBM50483927
- BRD-K98203492-001-01-1
- A857328
- ethyl 3-{[2-(pyridin-2-yl)-6-(2,3,4,5-tetrahydro-1H-3-benzazepin-3-yl)pyrimidin-4-yl]amino}propanoate
- N-[2-(2-Pyridinyl)-6-(1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)-4-pyrimidinyl]-beta-alanine ethyl ester
- 1373423-53-0
- HB1407
- BG162626
- ethyl 3-(6-(4,5-dihydro-1H-benzo[d]azepin-3(2H)-yl)-2-(pyridin-2-yl)pyrimidin-4-ylamino)propanoate
- GSKJ4
- MFCD22683852
- SB19351
- J-007003
- BCP08261
- CS-3986
- AC-32705
- Q27077925
- N-[2-(2-Pyridinyl)-6-(1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)-4-pyrimidinyl]-beta-alanin e ethyl ester
- HY-15648B
- CHEMBL3183531
- Z1543021064
- GTPL8979
- Histone Lysine Demethylase Inhibitor VIII
- AS-78162
- GSK-J1 Pro-Drug
- BRD-K98203492-003-04-1
- GSKJ4 compound
- MDL： MFCD22683852
- Inchi： InChI=1S/C24H27N5O2/c1-2-31-23(30)10-14-26-21-17-22(28-24(27-21)20-9-5-6-13-25-20)29-15-11-18-7-3-4-8-19(18)12-16-29/h3-9,13,17H,2,10-12,14-16H2,1H3,(H,26,27,28)
- InChI Key： WBKCKEHGXNWYMO-UHFFFAOYSA-N
- SMILES： O=C(OCC)CCNC1=NC(C2=CC=CC=N2)=NC(N3CCC(C=CC=C4)=C4CC3)=C1

Computed Properties

Exact Mass: 417.21647512g/mol
Monoisotopic Mass: 417.21647512g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 8
Complexity: 546
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 80.2Å²

Experimental Properties

Density: 1.216±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (1.5E-3 g/L) (25 ºC),

GSK-J4 Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

GSK-J4 Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
abcr	AB462493-250 mg	N-[2-(2-Pyridinyl)-6-(1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)-4-pyrimidinyl]-beta-alanine ethyl ester; .	1373423-53-0		250mg	€883.00	2023-06-15
Enamine	EN300-126002-2.5g	ethyl 3-{[2-(pyridin-2-yl)-6-(2,3,4,5-tetrahydro-1H-3-benzazepin-3-yl)pyrimidin-4-yl]amino}propanoate	1373423-53-0	97%	2.5g	$2403.0	2023-05-06
Enamine	EN300-126002-1.0g	ethyl 3-{[2-(pyridin-2-yl)-6-(2,3,4,5-tetrahydro-1H-3-benzazepin-3-yl)pyrimidin-4-yl]amino}propanoate	1373423-53-0	97%	1g	$1150.0	2023-05-06
TRC	G195020-10mg	gskj4	1373423-53-0		10mg	$ 170.00	2022-06-04
Enamine	EN300-126002-0.05g	ethyl 3-{[2-(pyridin-2-yl)-6-(2,3,4,5-tetrahydro-1H-3-benzazepin-3-yl)pyrimidin-4-yl]amino}propanoate	1373423-53-0	97%	0.05g	$268.0	2023-05-06
DC Chemicals	DC7654-250 mg	GSK J4 HCl	1373423-53-0	>95%	250mg	$1000.0	2022-02-28
DC Chemicals	DC7654-1 g	GSK J4 HCl	1373423-53-0	>95%	1g	$1900.0	2022-02-28
ChemScence	CS-3986-10mg	GSK-J4	1373423-53-0	99.64%	10mg	$158.0	2022-04-27
Axon Medchem	1933-5 mg	GSK J4	1373423-53-0	99%	5mg	€105.00	2023-07-10
Axon Medchem	1933-25 mg	GSK J4	1373423-53-0	99%	25mg	€365.00	2023-07-10